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Compound of Interest

Compound Name: ent-Ritonavir

Cat. No.: B15354699

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of ent-Ritonavir is paramount. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to foster a secure laboratory
environment.

Hazard Identification and Personal Protective Equipment
(PPE)

ent-Ritonavir is a potent pharmaceutical compound that requires careful handling to avoid
exposure. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[1]

[2]
Recommended Personal Protective Equipment:

o Eye Protection: Wear safety glasses with side shields or goggles that conform to European
Standard EN 166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[3]

» Hand Protection: Compatible chemical-resistant gloves are required.[1] Nitrile gloves are a
suitable option; however, it is crucial to consult the glove manufacturer's specific chemical
resistance data.[4] For tasks with a risk of splashing or extended contact, double-gloving is
recommended.[4]

o Skin and Body Protection: A lab coat or long-sleeved clothing should be worn to prevent skin
contact.[5]
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Respiratory Protection: If working with the powdered form of the compound or if there is a
risk of aerosolization, a NIOSH/MSHA or European Standard EN 149 approved respirator
should be used.[3] Engineering controls, such as a fume hood, are the preferred method for
minimizing inhalation exposure.[4]

Quantitative Data for ent-Ritonavir

The following table summarizes key quantitative safety data for Ritonavir, which should be

considered as a proxy for ent-Ritonavir in the absence of specific data for the enantiomer.

Parameter Value Reference

Occupational Exposure Limit 160 mcg/m3 (Time-Weighted

[6]
(OEL) Average)

log Pow (Octanol-Water
L . 6.27 [3]
Partition Coefficient)

Experimental Protocols
Handling and Use Protocol

Preparation: Before handling ent-Ritonavir, ensure all necessary PPE is readily available
and in good condition. The designated handling area, preferably a certified chemical fume
hood, should be clean and uncluttered.

Weighing: When weighing the solid compound, perform this task within a fume hood or a
ventilated balance enclosure to minimize the risk of inhalation. Use appropriate tools to
handle the material and avoid generating dust.

Solution Preparation: When preparing solutions, add the solid ent-Ritonavir to the solvent
slowly to avoid splashing. Ensure the container is appropriately labeled with the compound
name, concentration, solvent, and date.

Post-Handling: After handling, decontaminate all surfaces and equipment that may have
come into contact with the compound. Wash hands thoroughly with soap and water.

Storage Protocol
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e Tablets and Powder: Store at or below 86°F (30°C) in the original, tightly closed container.[1]
If not in the original container, avoid exposure to high humidity for more than two weeks.[1][2]

 Liquid-filled Capsules: These should be refrigerated at 2-8°C until dispensed. Once
dispensed, they can be stored at a temperature lower than 25°C for up to 30 days.[5]

» General Storage: Keep all forms of ent-Ritonavir in a dry, well-ventilated area, away from
strong oxidizing agents.[3]

Disposal Plan

o Waste Identification: All materials contaminated with ent-Ritonavir, including unused
compound, empty containers, and disposable PPE, should be considered hazardous waste.

o Waste Segregation: Collect ent-Ritonavir waste in designated, clearly labeled, and sealed
containers. Do not mix with other waste streams unless compatible.

» Disposal Method: Dispose of ent-Ritonavir waste through a licensed hazardous waste
disposal company. Follow all local, state, and federal regulations for chemical waste
disposal.[3] Do not dispose of ent-Ritonavir down the drain or in the regular trash.[2] For
unused or expired medication, follow FDA guidelines for safe disposal.[1][7]

Visual Workflow for Personal Protective Equipment

The following diagram illustrates the standardized procedure for donning and doffing Personal
Protective Equipment (PPE) to ensure the safety of laboratory personnel when handling ent-
Ritonavir. Adherence to this workflow minimizes the risk of contamination and exposure.

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for ent-Ritonavir Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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